trans-Diallate
trans-Diallate
Used as an herbicide.
Brand Name:
Vulcanchem
CAS No.:
17708-58-6
VCID:
VC21026690
InChI:
InChI=1S/C10H17Cl2NOS/c1-7(2)13(8(3)4)10(14)15-6-9(12)5-11/h5,7-8H,6H2,1-4H3/b9-5+
SMILES:
CC(C)N(C(C)C)C(=O)SCC(=CCl)Cl
Molecular Formula:
C10H17Cl2NOS
Molecular Weight:
270.22 g/mol
trans-Diallate
CAS No.: 17708-58-6
Cat. No.: VC21026690
Molecular Formula: C10H17Cl2NOS
Molecular Weight: 270.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Used as an herbicide. |
|---|---|
| CAS No. | 17708-58-6 |
| Molecular Formula | C10H17Cl2NOS |
| Molecular Weight | 270.22 g/mol |
| IUPAC Name | S-[(E)-2,3-dichloroprop-2-enyl] N,N-di(propan-2-yl)carbamothioate |
| Standard InChI | InChI=1S/C10H17Cl2NOS/c1-7(2)13(8(3)4)10(14)15-6-9(12)5-11/h5,7-8H,6H2,1-4H3/b9-5+ |
| Standard InChI Key | SPANOECCGNXGNR-WEVVVXLNSA-N |
| Isomeric SMILES | CC(C)N(C(C)C)C(=O)SC/C(=C\Cl)/Cl |
| Impurities | May be contaminated with diisopropylamine & other (unknown) cmpd in the manufacturing process. |
| SMILES | CC(C)N(C(C)C)C(=O)SCC(=CCl)Cl |
| Canonical SMILES | CC(C)N(C(C)C)C(=O)SCC(=CCl)Cl |
| Boiling Point | 150 °C @ 9 MM HG |
| Colorform | BROWN LIQUID Oily liquid |
| Flash Point | 96 C deg (open cup); 77 °C (closed cup) |
| Melting Point | 25-30 °C |
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